Cas no 1086389-83-4 (1-(chloromethyl)-4-methanesulfonyl-2-(trifluoromethyl)benzene)

• Product Name: 1-(chloromethyl)-4-methanesulfonyl-2-(trifluoromethyl)benzene
• CAS No: 1086389-83-4
• MF: C₉H₈ClF₃O₂S
• MW: 272.671831130981
• MDL: MFCD11046211
• CID: 1037163
• PubChem ID: 51342019
• Update Time: 2025-07-22

1-(chloromethyl)-4-methanesulfonyl-2-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-(Chloromethyl)-4-(methylsulfonyl)-2-(trifluoromethyl)benzene
• 2-(Chloromethyl)-5-(methylsulfonyl)-benzotrifluoride
• 2-(Chloromethyl)-5-(methylsulphonyl)benzotrifluoride
• 4-(Methylsulfonyl)-2-(trifluoromethyl)benzyl chloride
• 4-(Methylsulphonyl)-2-(trifluoromethyl)benzyl chloride
• AB62990
• AK110154
• MolPort-016-581-880
• PC01644
• 1-(chloromethyl)-4-methanesulfonyl-2-(trifluoromethyl)benzene
• AS-46090
• CS-0440572
• 2-(Chloromethyl)-5-(methylsulphonyl)benzotrifluoride, 4-(Chloromethyl)-3-(trifluoromethyl)phenyl methyl sulphone
• 1-(Chloromethyl)-2-(trifluoromethyl)-4-(methylsulfonyl)benzene
• MFCD11046211
• 1086389-83-4
• DTXSID00679876
• 1-(chloromethyl)-4-methylsulfonyl-2-(trifluoromethyl)benzene
• CL8732
• AKOS016008695
• 4-METHYLSULFONYL-2-TRIFLUOROMETHYLBENZYL CHLORIDE
• 1-(Chloromethyl)-4-(methanesulfonyl)-2-(trifluoromethyl)benzene

• MDL： MFCD11046211
• Inchi： 1S/C9H8ClF3O2S/c1-16(14,15)7-3-2-6(5-10)8(4-7)9(11,12)13/h2-4H,5H2,1H3
• InChI Key： PLMQGTUDXNINPI-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(=CC=1C(F)(F)F)S(C)(=O)=O

Computed Properties

• Exact Mass: 271.9885628g/mol
• Monoisotopic Mass: 271.9885628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 42.5Ų

1-(chloromethyl)-4-methanesulfonyl-2-(trifluoromethyl)benzene Security Information

• Signal Word：Danger
• Hazard Statement： H302-H314
• Warning Statement： P280-P305+P351+P338-P310
• HazardClass：8
• PackingGroup：Ⅲ
• Storage Condition：Sealed in dry,2-8°C(BD227694)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 1-(chloromethyl)-4-methanesulfonyl-2-(trifluoromethyl)benzene

Comprehensive Overview of 1-(chloromethyl)-4-methanesulfonyl-2-(trifluoromethyl)benzene (CAS No. 1086389-83-4)

1-(Chloromethyl)-4-methanesulfonyl-2-(trifluoromethyl)benzene (CAS No. 1086389-83-4) is a highly specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its unique structural features, including the chloromethyl, methanesulfonyl, and trifluoromethyl functional groups, make it a versatile building block for designing molecules with enhanced bioactivity and stability. The compound's CAS number 1086389-83-4 serves as a critical identifier for researchers and regulatory compliance.

In recent years, the demand for trifluoromethylated compounds has surged due to their applications in drug discovery, particularly in oncology and CNS therapeutics. The trifluoromethyl group in 1-(chloromethyl)-4-methanesulfonyl-2-(trifluoromethyl)benzene enhances lipophilicity and metabolic resistance, addressing key challenges in modern medicinal chemistry. This aligns with trending searches such as "CF3 in drug design" and "sulfone derivatives in pharmaceuticals," reflecting industry interest in fluorine-containing scaffolds.

The methanesulfonyl (mesyl) moiety in this compound enables selective nucleophilic substitutions, a feature frequently explored in peer-reviewed journals. Researchers investigating "sulfonyl chloride reactions" or "electrophilic aromatic substitutions" will find this compound particularly relevant. Its chloromethyl group further allows for facile derivatization, supporting the synthesis of complex architectures—a topic gaining traction in queries like "benzyl chloride reactivity" and "multistep organic synthesis."

From an industrial perspective, CAS 1086389-83-4 complies with stringent purity standards (>98% HPLC), meeting the needs of GMP-compliant manufacturing. Analytical techniques such as NMR (1H/13C), LC-MS, and FT-IR are routinely employed for quality control, correlating with frequent search terms like "HPLC methods for sulfones" and "NMR characterization of aromatic compounds." Storage recommendations typically suggest inert atmospheres at 2–8°C to maintain stability, a detail often queried as "handling sulfonyl chlorides."

Environmental and regulatory considerations for 1-(chloromethyl)-4-methanesulfonyl-2-(trifluoromethyl)benzene emphasize proper waste management and biodegradability studies. These aspects resonate with growing searches for "green chemistry in heterocyclic synthesis" and "sustainable pharmaceutical intermediates." The compound's low ecotoxicity profile (as per OECD guidelines) makes it preferable for applications requiring REACH compliance—a frequent concern among European manufacturers.

Emerging applications include its use in OLED materials and liquid crystal displays, where the trifluoromethyl group improves electron transport properties. This connects with trending topics like "fluorinated aromatic compounds in electronics" and "high-performance material additives." Patent analyses reveal increasing filings involving this scaffold, particularly in photovoltaic materials and organic semiconductors.

For synthetic chemists, the compound serves as a precursor to biaryl ethers and sulfonamides, addressing popular search queries such as "Pd-catalyzed cross-coupling with sulfonyl chlorides." Its crystalline form (melting point 92–94°C) facilitates purification, while solubility data in DMSO (>50 mg/mL) supports biological screening—key information often sought under "solubility of fluorinated aromatics."

In summary, 1-(chloromethyl)-4-methanesulfonyl-2-(trifluoromethyl)benzene (CAS 1086389-83-4) represents a critical tool for innovators across pharmaceuticals, materials science, and specialty chemicals. Its multifaceted reactivity profile and compliance with modern regulatory standards position it as a compound of enduring relevance in high-value research and industrial applications.